Cas no 96798-41-3 (1H-Isoindole-1-carbonitrile,octahydro-, (1a,3aa,7aa)- (9CI))

• Product Name: 1H-Isoindole-1-carbonitrile,octahydro-, (1a,3aa,7aa)- (9CI)
• CAS No: 96798-41-3
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 800611
• PubChem ID: 92789488
• Update Time: 2025-04-19

1H-Isoindole-1-carbonitrile,octahydro-, (1a,3aa,7aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1-carbonitrile,octahydro-, (1a,3aa,7aa)- (9CI)
• 1H-Isoindole-1-carbonitrile,octahydro-,(1alpha,3aalpha,7aalpha)-(9CI)
• SCHEMBL24190333
• 96798-41-3
• DTXSID801208277
• 1H-Isoindole-1-carbonitrile, octahydro-, (1alpha,3aalpha,7aalpha)-

• Inchi： 1S/C9H14N2/c10-5-9-8-4-2-1-3-7(8)6-11-9/h7-9,11H,1-4,6H2/t7-,8-,9+/m0/s1
• InChI Key： ZMEKGKIURYUKGF-XHNCKOQMSA-N
• SMILES： N1C[C@@H]2CCCC[C@@H]2[C@H]1C#N

Computed Properties

• Exact Mass: 150.116
• Monoisotopic Mass: 150.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.8A^2
• XLogP3: 1.5